Cas no 7232-77-1 (3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate)

• Product Name: 3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate
• CAS No: 7232-77-1
• MF: C₄₃H₃₃NO
• MW: 579.728231191635
• CID: 1754401
• PubChem ID: 5248798
• Update Time: 2025-04-21

3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate Chemical and Physical Properties

Names and Identifiers

• 3,3''-dimethyl-5'-(2,4,6-triphenylpyridinium-1-yl)-1,1':3',1''-terphenyl-2'-olate
• 2,6-bis(3-methylphenyl)-4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate
• 7232-77-1
• DTXSID00413136

• Inchi： 1S/C43H33NO/c1-30-14-12-22-35(24-30)39-28-38(29-40(43(39)45)36-23-13-15-31(2)25-36)44-41(33-18-8-4-9-19-33)26-37(32-16-6-3-7-17-32)27-42(44)34-20-10-5-11-21-34/h3-29H,1-2H3
• InChI Key： KGENZSACAMKXGX-UHFFFAOYSA-N
• SMILES： [O-]C1C(C2C=CC=C(C)C=2)=CC(=CC=1C1C=CC=C(C)C=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 579.25639
• Monoisotopic Mass: 579.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 26.9Ų

Experimental Properties

• PSA: 26.94